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Compound of Interest

Compound Name: 2,4-Dimethyldecane

Cat. No.: B1670048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dimethyldecane is a branched-chain alkane with the molecular formula C12H26.[1] As a

member of the hydrocarbon family, it is a nonpolar organic compound, appearing as a colorless

liquid at room temperature.[1] Its insolubility in water and solubility in organic solvents are

characteristic of its nonpolar nature.[1] This technical guide provides a comprehensive

overview of the core physical properties of 2,4-Dimethyldecane, offering valuable data for

researchers, scientists, and professionals in drug development and other scientific fields. The

branching in its structure, with methyl groups at the second and fourth carbon positions of a

decane backbone, influences its physical properties, such as a relatively high boiling point

compared to its straight-chain counterparts.[1]

Core Physical Properties
The physical characteristics of 2,4-Dimethyldecane are fundamental to its application and

behavior in various chemical and biological systems. Below is a summary of its key physical

properties.
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Property Value Unit Source(s)

Molecular Formula C₁₂H₂₆ [1][2][3]

Molecular Weight 170.33 g/mol [2][3][4]

Density 0.749 g/cm³ [2]

Boiling Point 200.4 °C at 760 mmHg [2]

Melting Point -50.8 (estimate) °C [2]

Flash Point 130.2 °C [2]

Vapor Pressure 0.461 mmHg at 25°C [2]

Refractive Index 1.420 [2]

Dynamic Viscosity 0.0185767 (at 195 K) Pa·s

0.0041744 (at 241.35

K)
Pa·s

0.0015175 (at 287.69

K)
Pa·s

0.0007305 (at 334.04

K)
Pa·s

LogP (Predicted) 6.76 [2]

Experimental Protocols
The accurate determination of the physical properties of 2,4-Dimethyldecane relies on

standardized experimental methodologies. Below are detailed protocols for key experiments.

Determination of Density
The density of liquid hydrocarbons like 2,4-Dimethyldecane is commonly determined using the

oscillating U-tube method, as outlined in ASTM D4052.

Methodology:
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Instrument Calibration: The oscillating U-tube density meter is calibrated using two reference

standards of known density, typically dry air and pure water. The calibration is performed at

the desired measurement temperature.

Sample Preparation: The 2,4-Dimethyldecane sample is equilibrated to the measurement

temperature to prevent the formation of bubbles and to ensure thermal stability.

Measurement: A small volume (approximately 1-2 mL) of the sample is injected into the U-

tube. The instrument measures the change in the oscillation frequency of the tube when filled

with the sample compared to its oscillation frequency when empty.

Calculation: The density is automatically calculated by the instrument based on the

measured oscillation period and the calibration constants. The result is typically reported in

g/cm³.

Determination of Boiling Point
The boiling point of a small quantity of a liquid organic compound can be accurately determined

using the Thiele tube method.

Methodology:

Apparatus Setup: A small amount of 2,4-Dimethyldecane (a few milliliters) is placed in a

small test tube. A capillary tube, sealed at one end, is inverted and placed within the test

tube containing the sample. This assembly is attached to a thermometer.

Heating: The entire assembly is placed in a Thiele tube containing a high-boiling point liquid

(e.g., mineral oil). The side arm of the Thiele tube is gently heated.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the inverted capillary tube. Heating is then discontinued.

Boiling Point Determination: The temperature at which the liquid just begins to enter the

capillary tube upon cooling is recorded as the boiling point. This is the temperature at which

the vapor pressure of the liquid equals the atmospheric pressure.

Determination of Refractive Index
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The refractive index of transparent liquid hydrocarbons is measured using a refractometer,

following a procedure such as ASTM D1218.

Methodology:

Instrument Calibration: The refractometer is calibrated using a standard of known refractive

index, often distilled water. The temperature of the instrument's prisms is precisely

controlled, typically at 20°C or 25°C.

Sample Application: A few drops of the 2,4-Dimethyldecane sample are placed on the

surface of the lower prism.

Measurement: The prisms are closed, and the light source is adjusted. The operator looks

through the eyepiece and adjusts the controls until the dividing line between the light and

dark fields is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. Temperature

correction may be necessary if the measurement is not performed at the standard

temperature.

Determination of Viscosity
The kinematic viscosity of liquid hydrocarbons can be determined using a glass capillary

viscometer, as described in ASTM D445. The dynamic viscosity can then be calculated.

Methodology:

Viscometer Selection: An appropriate calibrated glass capillary viscometer (e.g., an

Ubbelohde type) is chosen based on the expected viscosity of the sample.

Sample Preparation and Loading: The 2,4-Dimethyldecane sample is filtered to remove any

particulate matter and then charged into the viscometer.

Temperature Equilibration: The viscometer is placed in a constant-temperature bath until the

sample reaches the desired test temperature.

Flow Measurement: The time it takes for a fixed volume of the liquid to flow under gravity

through the capillary of the viscometer is accurately measured.
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Calculation of Kinematic Viscosity: The kinematic viscosity (ν) is calculated by multiplying the

measured flow time (t) by the calibration constant (C) of the viscometer (ν = C × t).

Calculation of Dynamic Viscosity: The dynamic viscosity (η) is calculated by multiplying the

kinematic viscosity (ν) by the density (ρ) of the liquid at the same temperature (η = ν × ρ).

Mandatory Visualization
Since 2,4-Dimethyldecane is a simple alkane, it is not involved in complex signaling pathways.

The following diagram illustrates the logical relationships between its fundamental physical

properties.
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Logical relationships between the physical properties of 2,4-Dimethyldecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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